Cas no 72245-46-6 (Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)-)

Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)- Properties

Names and Identifiers

• Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)-
• (POLYPROPYLENE GLYCOL DIBENZOATE)
• 1,2-Propanediyl dibenzoate
• Poly(oxy(methyl-1,2-ethanediyl)), alpha-benzoyl-omega-(benzoyloxy)-
• Polyoxypropylene dibenzoate
• 85875-42-9
• 72245-46-6
• Benzoic acid--ethane-1,2-diol (1/1)
• SCHEMBL226025
• benzoic acid;ethane-1,2-diol
• DTXSID00583762
• CLWGSKZGXLUNRY-UHFFFAOYSA-N
• +Expand

• InChIKey： CLWGSKZGXLUNRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O2.C2H6O2/c8-7(9)6-4-2-1-3-5-6;3-1-2-4/h1-5H,(H,8,9);3-4H,1-2H2
• SMILES： C1=CC=C(C=C1)C(=O)O.C(CO)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.07355886g/mol
• Heavy Atom Count: 22
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Refractive Index: n20/D 1.518(lit.)
• Boiling Point: 263 °C/5 mmHg(lit.)
• Flash Point: 113 °C
• Density: 1.103 g/mL at 25 °C(lit.)